Cas no 2227913-76-8 (rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2227913-76-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 6529289
• PubChem ID: 165615563
• Update Time: 2025-06-30

rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1816404
• 2227913-76-8

• Inchi： 1S/C6H9N3/c7-6-1-5(6)4-2-8-9-3-4/h2-3,5-6H,1,7H2,(H,8,9)/t5-,6+/m0/s1
• InChI Key： GYRDYMJVTMMAJS-NTSWFWBYSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=NNC=1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine

Rac-(1R,2S)-2-(1H-Pyrazol-4-yl)cyclopropan-1-amine: A Comprehensive Overview

Rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine, also known by its CAS number 2227913-76-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a bicyclic structure featuring a cyclopropane ring fused with a pyrazole moiety, making it a unique molecule with potential applications in drug discovery and development. The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of an aldehyde or ketone with an amine, followed by cyclization to form the aromatic heterocycle. The cyclopropane ring is then introduced via a suitable cyclopropanation reaction, which can be catalyzed by transition metals such as palladium or rhodium. The stereochemistry of the product is controlled during this step, ensuring the desired (1R,2S) configuration. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for constructing this compound, which is critical for its use in chiral drug development.

One of the most promising applications of rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine lies in its potential as a building block for bioactive molecules. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive component in drug design. Additionally, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound in anti-cancer and anti-inflammatory drug discovery.

In terms of pharmacokinetics, rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine has shown favorable absorption profiles in preclinical models. Its lipophilic nature allows for efficient uptake across biological membranes, while its moderate solubility ensures adequate bioavailability. However, further optimization may be required to improve its metabolic stability and reduce potential toxicity. Researchers are currently exploring various strategies to enhance these properties, including modifications to the pyrazole ring or the introduction of additional functional groups that can modulate the molecule's pharmacokinetic behavior.

The latest research on this compound has also focused on its interactions with biological targets at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amine binds to specific protein pockets. These studies have revealed that the compound's unique geometry allows it to form key interactions with residues critical for enzyme activity, providing a foundation for rational drug design efforts.

In conclusion, rac-(1R,2S)-2-(1H-pyrazol-4-yl)cyclopropan-1-amie, with its CAS number 22793768, represents a valuable tool in contemporary chemical research. Its versatile structure and promising biological properties make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.